[2-(2,2,2-Trifluoroacetamido)-1,3-thiazol-4-yl]acetic acid

• CAS No.: 62556-95-0
• Molecular Formula: C7H5F3N2O3S
• Molecular Weight: 254.19 g/mol
• IUPAC Name: 2-[2-[(2,2,2-trifluoroacetyl)amino]-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C7H5F3N2O3S/c8-7(9,10)5(15)12-6-11-3(2-16-6)1-4(13)14/h2H,1H2,(H,13,14)(H,11,12,15)
• InChI Key: MSXZESGQSPPELV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)NC(=O)C(F)(F)F)CC(=O)O

Description

[2-(2,2,2-Trifluoroacetamido)-1,3-thiazol-4-yl]acetic acid is a useful research compound. Its molecular formula is C7H5F3N2O3S and its molecular weight is 254.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of potassium hydroxide (4.2 g.) in water (100 ml.) was added ethyl 2-trifluoroacetamidothiazol-4-ylacetate (14.1 g.) at room temperature with stirring, and the mixture was stirred for 1 hour at room temperature. After the reaction, the reaction mixture was washed with ethyl acetate and adjusted to about pH 3 with 10% hydrochloric acid under ice-cooling and stirring. The precipitated solid was collected by filtration and dried over phosphorus pentoxide to give 2-trifluoroacetamidothiazol-4-ylacetic acid (8.5 g.), mp 117°-120° C.